Cas no 2034375-89-6 (4-[(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide)

• Product Name: 4-[(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide
• CAS No: 2034375-89-6
• MF: C₁₆H₂₅N₃O₆S₂
• MW: 419.5162
• CID: 5333857
• Update Time: 2025-10-29

4-[(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-((2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamido)methyl)-N,N-dimethylpiperidine-1-sulfonamide
• 4-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonylamino)methyl]-N,N-dimethylpiperidine-1-sulfonamide
• 4-[(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide

• Inchi： 1S/C16H25N3O6S2/c1-18(2)27(22,23)19-7-5-13(6-8-19)12-17-26(20,21)14-3-4-15-16(11-14)25-10-9-24-15/h3-4,11,13,17H,5-10,12H2,1-2H3
• InChI Key： VDVVOKMEROQASI-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCC(CNS(C2C=CC3=C(C=2)OCCO3)(=O)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 693
• XLogP3: 0.5
• Topological Polar Surface Area: 122

Additional information on 4-[(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide

4-[(2,3-Dihydro-1,4-benzodioxine-6-sulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide

4-[(2,3-Dihydro-1,4-benzodioxine-6-sulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide, with CAS No. 2034375-89-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. The molecule consists of a piperidine ring substituted with a sulfonamide group and a 2,3-dihydro-1,4-benzodioxine moiety, which contributes to its pharmacokinetic properties.

The benzodioxine ring system is a key structural feature of this compound. Benzodioxines are known for their ability to act as bioisosteres of hydroxyl groups, which can enhance the stability and bioavailability of drugs. The sulfonamide group attached to the piperidine ring further modulates the compound's physicochemical properties, such as solubility and ionization behavior. Recent studies have shown that sulfonamides can also influence the binding affinity of molecules to their target proteins, making them valuable in drug design.

One of the most intriguing aspects of this compound is its potential as a sulfonamide-based drug candidate. Researchers have explored its ability to inhibit specific enzymes and receptors involved in various pathological processes. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are critical targets in cancer therapy. The dimethyl substitution on the piperidine ring enhances the lipophilicity of the molecule, potentially improving its ability to cross cellular membranes and reach intracellular targets.

Moreover, the benzodioxine moiety in this compound has been shown to exhibit antioxidant properties. This makes it a promising candidate for applications in neurodegenerative diseases, where oxidative stress plays a significant role. Recent advancements in computational chemistry have allowed researchers to model the interaction of this compound with various biological systems, providing deeper insights into its mechanism of action.

In terms of synthesis, 4-[(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields. This highlights the importance of modern synthetic techniques in advancing drug discovery.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the sulfonamide group undergoes microbial degradation, reducing its persistence in the environment. However, further research is needed to fully characterize its environmental fate and toxicity.

In conclusion, 4-[(2,3-dihydro-1,4-benzodioxine-6-sulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide represents a compelling example of how structural modifications can enhance the therapeutic potential of organic compounds. Its unique combination of functional groups and pharmacokinetic properties positions it as a promising candidate for future drug development efforts.